4-(Allyloxy)-3-chlorobenzaldehyde

• IUPAC Name: 3-chloro-4-prop-2-enoxybenzaldehyde
• InChI: InChI=1S/C10H9ClO2/c1-2-5-13-10-4-3-8(7-12)6-9(10)11/h2-4,6-7H,1,5H2
• InChI Key: KMFXGBKTGDWRTF-UHFFFAOYSA-N
• Canonical SMILES: C=CCOC1=C(C=C(C=C1)C=O)Cl
• Molecular Formula: C10H9ClO2
• DSSTOX Substance ID: DTXSID30406379
• Molecular Weight: 196.63 g/mol
• CAS No.: 58236-91-2

Description

4-(Allyloxy)-3-chlorobenzaldehyde is an organic compound with the molecular formula C10H9ClO2 It is characterized by the presence of an allyloxy group and a chlorine atom attached to a benzaldehyde moiety

Scientific Research Applications

4-(Allyloxy)-3-chlorobenzaldehyde has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: It can be used in the study of enzyme-catalyzed reactions involving aldehydes.

Industry: Used in the production of polymers and other materials with specific properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-(Allyloxy)-3-chlorobenzaldehyde typically involves the reaction of 4-hydroxy-3-chlorobenzaldehyde with allyl bromide in the presence of a base such as potassium carbonate. The reaction is carried out in an aprotic solvent like acetone under reflux conditions . The general reaction scheme is as follows:

$$\text{4-Hydroxy-3-chlorobenzaldehyde} + \text{Allyl bromide} \xrightarrow{\text{K}_2\text{CO}_3, \text{Acetone}} \text{this compound}$$4-Hydroxy-3-chlorobenzaldehyde+Allyl bromideK2​CO3​,Acetone​this compound

Industrial Production Methods: Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and efficiency.

Chemical Reactions Analysis

Types of Reactions: 4-(Allyloxy)-3-chlorobenzaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to an alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The chlorine atom can be substituted with other nucleophiles in the presence of appropriate catalysts.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in aqueous solution.

Reduction: Sodium borohydride in methanol.

Substitution: Sodium methoxide in methanol.

Major Products:

Oxidation: 4-(Allyloxy)-3-chlorobenzoic acid.

Reduction: 4-(Allyloxy)-3-chlorobenzyl alcohol.

Substitution: 4-(Allyloxy)-3-methoxybenzaldehyde.

Mechanism of Action

The mechanism of action of 4-(Allyloxy)-3-chlorobenzaldehyde involves its interaction with various molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially inhibiting their activity. The allyloxy group may also participate in additional interactions, enhancing the compound’s overall reactivity .

Comparison with Similar Compounds

• 4-(Allyloxy)benzaldehyde
• 4-(Allyloxy)-2-chlorobenzaldehyde
• 4-(Allyloxy)-3-methoxybenzaldehyde

Comparison: 4-(Allyloxy)-3-chlorobenzaldehyde is unique due to the presence of both an allyloxy group and a chlorine atom on the benzaldehyde ring. This combination of functional groups imparts distinct chemical properties, making it a valuable intermediate in organic synthesis .

Synthesis routes and methods

Procedure details

To a solution of 3-chloro-4-hydroxybenzaldehyde (5.0 g, 31.9 mmol) in DMF/THF 1:3 (120 mL) is added NaH (1.67 g of a 55% dispersion in mineral oil, 38.3 mmol) in four portions. The mixture is stirred at rt for 1 h before allylbromide (9.66 g, 79.8 mmol) is added. The reaction mixture is heated to 65° C. for 18 h, diluted with water (250 mL) and extracted with diethyl ether (3×250 mL). The organic extracts are washed with water (250 mL), combined and concentrated. The remaining oil is chromatographed on silic gel with heptane/EA 4:1 to afford 4-allyloxy-3-chlorobenzaldehyde (5.37 g) as an almost colourless oil. LC: tR=0.95 min.